![molecular formula C18H19O5S Na B195174 8,9-Dehydroestrone sodium sulfate CAS No. 61612-83-7](/img/structure/B195174.png)
8,9-Dehydroestrone sodium sulfate
Overview
Description
8,9-Dehydroestrone, also known as Δ8-estrone or estra-1,3,5(10),8-tetraen-3-ol-17-one, is a naturally occurring estrogen found in horses . It is closely related to equilin, equilenin, and estrone . As the 3-sulfate ester sodium salt, it is a minor constituent (3.5%) of conjugated estrogens (Premarin) . It produces 8,9-dehydro-17β-estradiol as an important active metabolite, analogously to the conversion of estrone or estrone sulfate into estradiol .
Synthesis Analysis
The synthesis of 8,9-Dehydroestrone sodium sulfate involves complex biochemical processes. It is a component of conjugated equine estrogens, which are purified from pregnant mares’ urine . The sulfated steroids in this mixture do not have pharmacological activity but are slowly converted to free steroids . Some steroids are converted to others, for example, estrone to estradiol .Molecular Structure Analysis
The molecular formula of this compound is C18H19NaO5S . Its average mass is 370.395 Da and its monoisotopic mass is 370.085083 Da .Chemical Reactions Analysis
This compound is metabolized in humans to its 17β form, 17β-Δ8,9-DHES, at least in a 1:1 ratio . This metabolism is crucial for its activity in different clinical and biochemical parameters .Scientific Research Applications
Analytical Separation and Detection
The analytical chemistry field has made significant advancements in separating and detecting isomeric equine conjugated estrogens, including 8,9-dehydroestrone sulfate. Reepmeyer, Brower, and Ye (2005) demonstrated the use of carbon-coated zirconia and porous graphitic carbon stationary phases for achieving this separation in liquid chromatography-mass spectrometry, overcoming the challenges faced with traditional C18 columns (Reepmeyer et al., 2005).
Pharmacological Profile and Tissue Selectivity
8,9-Dehydroestrone sulfate is notable for its distinct pharmacological profile, demonstrating significant activity in vasomotor, neuroendocrine, and bone preservation parameters without affecting other peripheral parameters typically influenced by estrogens. Baracat et al. (1999) explored its unique tissue selectivity in postmenopausal women, providing insights into its role as a component of conjugated equine estrogens (Baracat et al., 1999).
Supercritical Fluid Chromatography Applications
Patel et al. (2014) focused on achieving near baseline separation of various sulfated estrogens, including 8,9-dehydroestrone, using supercritical fluid chromatography. Their work highlights the critical pairs and optimization strategies in this chromatographic method, which is essential for detailed estrogen analysis (Patel et al., 2014).
Role in Reproductive Processes
Geyer et al. (2017) discussed the importance of sulfated steroid hormones, like 8,9-dehydroestrone sulfate, in reproductive processes. They highlighted the mechanisms through which these hormones contribute to the regulation of steroid-responsive organs, emphasizing their significance beyond being mere inactive metabolites (Geyer et al., 2017).
Future Directions
8,9-Dehydroestrone sodium sulfate has shown significant clinical activity in certain areas, suggesting potential for future research and applications . Its distinct tissue selectivity contributes to the overall clinical activity of conjugated equine estrogens . This places it as a distinct member of a novel class of centrally active molecules with unique peripheral tissue selectivity .
Mechanism of Action
Target of Action
8,9-Dehydroestrone sodium sulfate, also known as Δ8-estrone, is a naturally occurring estrogen found in horses . It is closely related to equilin, equilenin, and estrone . As the 3-sulfate ester sodium salt, it is a minor constituent (3.5%) of conjugated estrogens (Premarin) . The primary targets of this compound are estrogen receptors, which play a crucial role in various physiological processes .
Mode of Action
This compound is metabolized in humans to its 17β form, 17β-Δ8,9-DHES . This metabolite interacts with estrogen receptors, leading to changes in the transcription of genes regulated by these receptors . This interaction results in various physiological effects, such as suppression of hot flushes and bone resorption .
Biochemical Pathways
The compound is involved in the estrogen signaling pathway. It is converted into 8,9-dehydro-17β-estradiol, an important active metabolite, analogously to the conversion of estrone or estrone sulfate into estradiol . This metabolite then acts on target tissues to regulate various physiological processes .
Pharmacokinetics
The compound is administered orally . It is metabolized in the human body at least in a 1:1 ratio to its 17β form, 17β-Δ8,9-DHES . The pharmacokinetics of this compound, including its absorption, distribution, metabolism, and excretion (ADME) properties, influence its bioavailability and therapeutic effects .
Result of Action
The administration of this compound leads to a significant and consistent suppression of hot flushes, reaching more than 95% suppression in all parameters of vasomotor symptoms . It also results in a significant suppression of bone resorption, as indicated by the urinary excretion of N-telopeptide . Furthermore, it significantly suppresses gonadotropin secretion (FSH and LH) .
Biochemical Analysis
Biochemical Properties
8,9-Dehydroestrone sodium sulfate is metabolized in humans in at least a 1:1 ratio to its 17β form, 17β-Δ8,9-DHES . This conversion is analogous to the conversion of estrone or estrone sulfate into estradiol .
Cellular Effects
In postmenopausal women, this compound has been shown to have significant clinical activity in vasomotor, neuroendocrine (gonadotropin and PRL) and bone preservation parameters . It has also been observed to suppress hot flushes and gonadotropin secretion .
Molecular Mechanism
This compound exerts its effects through its active metabolite, 8,9-dehydro-17β-estradiol . This metabolite is produced analogously to the conversion of estrone or estrone sulfate into estradiol .
Temporal Effects in Laboratory Settings
In a study conducted with postmenopausal women, this compound was given orally at a daily dose of 0.125 mg for 12 weeks . The effects of the compound, such as suppression of hot flushes, were sustained for the duration of the treatment period .
Metabolic Pathways
This compound is metabolized in humans to its 17β form, 17β-Δ8,9-DHES . This metabolic process is similar to the conversion of estrone or estrone sulfate into estradiol .
Properties
IUPAC Name |
sodium;[(13S,14S)-13-methyl-17-oxo-7,11,12,14,15,16-hexahydro-6H-cyclopenta[a]phenanthren-3-yl] sulfate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20O5S.Na/c1-18-9-8-14-13-5-3-12(23-24(20,21)22)10-11(13)2-4-15(14)16(18)6-7-17(18)19;/h3,5,10,16H,2,4,6-9H2,1H3,(H,20,21,22);/q;+1/p-1/t16-,18-;/m0./s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LLUMKBPKZHXWDL-AKXYIILFSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC12CCC3=C(C1CCC2=O)CCC4=C3C=CC(=C4)OS(=O)(=O)[O-].[Na+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@]12CCC3=C([C@@H]1CCC2=O)CCC4=C3C=CC(=C4)OS(=O)(=O)[O-].[Na+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19NaO5S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50210637 | |
Record name | 8,9-Dehydroestrone sodium sulfate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50210637 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
370.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
61612-83-7 | |
Record name | 8,9-Dehydroestrone sodium sulfate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0061612837 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 8,9-Dehydroestrone sodium sulfate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50210637 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Estra-1,3,5(10),8-tetraen-17-one, 3-(sulfooxy)-, sodium salt (1:1) | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 8,9-DEHYDROESTRONE SODIUM SULFATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/B825F101CJ | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.